Cas no 2229610-79-9 (3-(3-chloro-2-fluorophenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(3-chloro-2-fluorophenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2229610-79-9
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• CID: 6601932
• PubChem ID: 165658580
• Update Time: 2025-10-30

3-(3-chloro-2-fluorophenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-fluorophenyl)-2-hydroxy-2-methylpropanoic acid
• 2229610-79-9
• EN300-1996655

• Inchi： 1S/C10H10ClFO3/c1-10(15,9(13)14)5-6-3-2-4-7(11)8(6)12/h2-4,15H,5H2,1H3,(H,13,14)
• InChI Key： VGMQENRPJGOUGA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 232.0302500g/mol
• Monoisotopic Mass: 232.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(3-chloro-2-fluorophenyl)-2-hydroxy-2-methylpropanoic acid

Introduction to 3-(3-chloro-2-fluorophenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229610-79-9)

3-(3-chloro-2-fluorophenyl)-2-hydroxy-2-methylpropanoic acid, identified by the chemical registration number CAS No. 2229610-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a chloro-substituted phenyl ring and a hydroxy-methylpropanoic acid moiety. The presence of both fluoro and chloro substituents in the aromatic ring imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural configuration of 3-(3-chloro-2-fluorophenyl)-2-hydroxy-2-methylpropanoic acid is highly intriguing from a chemical perspective. The hydroxy-methylpropanoic acid side chain introduces both hydrophilic and lipophilic characteristics, which can influence its solubility, bioavailability, and interactions with biological targets. This balance between polar and non-polar regions is often exploited in drug design to optimize pharmacokinetic profiles. Furthermore, the fluoro substituent at the 2-position of the phenyl ring is known to enhance metabolic stability and binding affinity in many pharmacological applications.

In recent years, there has been growing interest in leveraging fluorinated aromatic compounds for the development of therapeutic agents. The fluoro group, due to its ability to modulate electronic properties and improve binding interactions with biological receptors, has been widely incorporated into drug candidates targeting various diseases. For instance, studies have demonstrated that fluorine substitution can enhance the binding affinity of small molecules to enzymes and receptors, thereby improving their therapeutic efficacy. The chloro-substituted phenyl ring in 3-(3-chloro-2-fluorophenyl)-2-hydroxy-2-methylpropanoic acid may similarly contribute to its interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel pharmaceuticals. Researchers have been exploring its utility as an intermediate in the preparation of more complex molecules with desired pharmacological properties. The combination of a hydroxy group, which can participate in hydrogen bonding interactions, and a methyl group, which can influence steric hindrance, provides a versatile platform for structural modifications. Such modifications are crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluorine atoms are known to enhance the pharmacokinetic profiles of drugs by improving their metabolic stability and binding affinity. For example, fluoroaromatics have been successfully incorporated into antiviral, anticancer, and anti-inflammatory agents due to their ability to modulate biological activity. The presence of both fluoro and chloro substituents in 3-(3-chloro-2-fluorophenyl)-2-hydroxy-2-methylpropanoic acid suggests that it may exhibit similar advantages when developed into therapeutic agents.

Recent advancements in computational chemistry have also facilitated the exploration of novel molecular scaffolds like 3-(3-chloro-2-fluorophenyl)-2-hydroxy-2-methylpropanoic acid. High-throughput virtual screening (HTVS) and molecular docking studies have enabled researchers to predict potential interactions between this compound and biological targets with remarkable accuracy. These computational approaches have become indispensable tools in modern drug discovery, allowing for rapid identification of promising candidates for further experimental validation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired structural framework efficiently. The introduction of both fluoro and chloro substituents necessitates precise control over reaction conditions to avoid unwanted side products.

In conclusion, 3-(3-chloro-2-fluorophenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229610-79-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, including the presence of both fluoro and chloro substituents on an aromatic ring coupled with a functionalized side chain, make it an attractive candidate for further exploration as a lead compound or intermediate in drug development. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule is poised to play an important role in advancing therapeutic strategies across various disease areas.